Cas no 1807152-16-4 (3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol)

• Product Name: 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol
• CAS No: 1807152-16-4
• MF: C₈H₇ClF₃NO₂
• MW: 241.594891786575
• CID: 4963718
• Update Time: 2025-05-23

3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO2/c9-5-1-4(3-14)7(6(13)2-5)15-8(10,11)12/h1-2,14H,3,13H2
• InChI Key： DCUZBQMTOYUHSP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(CO)C=1)OC(F)(F)F)N

Computed Properties

• Exact Mass: 241.0117406 g/mol
• Monoisotopic Mass: 241.0117406 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 241.59
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5

Additional information on 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol

Comprehensive Overview of 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 1807152-16-4)

3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol (CAS No. 1807152-16-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzyl alcohol core with amino, chloro, and trifluoromethoxy substituents, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in medicinal chemistry.

The compound’s trifluoromethoxy group is a key structural motif, often associated with enhanced metabolic stability and lipophilicity in drug candidates. This aligns with current trends in the pharmaceutical industry, where fluorine-containing molecules are explored for their ability to improve bioavailability and target selectivity. A 2023 study highlighted that over 30% of newly approved drugs contain fluorine, underscoring the relevance of compounds like 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol.

From a synthetic chemistry perspective, the presence of both amino and hydroxyl functional groups offers multiple sites for derivatization. This flexibility is crucial for designing small-molecule inhibitors or proteolysis-targeting chimeras (PROTACs), a hot topic in oncology research. The compound’s CAS No. 1807152-16-4 is frequently searched in chemical databases, reflecting its growing utility in high-value applications.

Environmental and regulatory considerations also play a role in its adoption. Unlike traditional halogenated compounds, the trifluoromethoxy moiety is often viewed as a more sustainable alternative due to its lower persistence in ecosystems. This aligns with the green chemistry movement, which emphasizes safer chemical design. Laboratories focusing on benign-by-design principles may find this compound advantageous for reducing hazardous waste.

In agrochemicals, 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol could serve as a precursor for novel pesticides or herbicides. The chloro and trifluoromethoxy groups are known to enhance interactions with biological targets, such as enzymes in pests. With increasing global focus on food security and sustainable agriculture, this compound’s potential in crop protection formulations is being actively investigated.

Analytical characterization of the compound involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural integrity. These methods are critical for quality control, especially when the compound is used in GMP-compliant pharmaceutical synthesis. Suppliers often provide detailed certificates of analysis (CoA) to meet industry standards.

Market trends indicate rising demand for custom synthesis and building blocks like CAS 1807152-16-4, driven by contract research organizations (CROs) and academic labs. Online queries for "buy 3-Amino-5-chloro-2-(trifluoromethoxy)benzyl alcohol" or "suppliers of fluorinated benzyl alcohols" have surged, reflecting its commercial viability. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

Future research may explore its utility in bioconjugation or material science, such as designing fluorinated polymers. As the scientific community prioritizes multifunctional intermediates, this compound’s role is likely to expand, supported by its balanced reactivity and safety profile. Collaborative studies between chemists and biologists will further unlock its potential.